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Compound of Interest

Compound Name: Isophthalate

Cat. No.: B1238265

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety considerations
associated with isophthalic acid. The information is compiled from various safety data sheets
and toxicological reports to ensure a comprehensive understanding for professionals in
research and drug development.

Toxicological Profile

Isophthalic acid exhibits a low order of acute toxicity. The primary health concerns are related
to eye irritation. Chronic exposure at high doses has been associated with effects on the
kidneys and bladder in animal studies.

Acute Toxicity

Isophthalic acid has low acute toxicity via oral, dermal, and inhalation routes.[1] Ingestion may
cause gastrointestinal irritation.[2]

Irritation and Sensitization

The substance is considered to be a slight skin irritant and a serious eye irritant.[3] It is not
classified as a skin sensitizer.

Chronic Toxicity and Carcinogenicity
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Long-term exposure studies in rats indicated the formation of kidney and bladder calculi at high
doses.[4] There is no evidence to suggest that isophthalic acid is carcinogenic.[5][6]

Reproductive and Developmental Toxicity

Current data does not indicate that isophthalic acid is a reproductive or developmental toxicant.
[6] However, some sources suggest it is suspected of damaging fertility.[4] Phthalates, as a
class of chemicals, have been associated with reproductive and developmental toxicity in
animal studies, but isophthalic acid itself is rapidly metabolized and excreted.[1][4][7][8]

Exposure Controls and Personal Protection

To ensure the safety of personnel handling isophthalic acid, appropriate engineering controls
and personal protective equipment (PPE) should be utilized.

Engineering Controls

Work should be conducted in a well-ventilated area to minimize the inhalation of dust.[4][9]
Local exhaust ventilation is recommended where dust may be generated.[5][10]

Personal Protective Equipment

o Eye/Face Protection: Chemical safety goggles or glasses are recommended to prevent eye
contact.[3][4][10][11][12][13]

» Skin Protection: Protective gloves should be worn to prevent skin contact.[3][5][10] Suitable
protective clothing is also recommended.[3][4][11][12]

o Respiratory Protection: If dust is generated and engineering controls are not sufficient, a
particulate filter respirator is recommended.[3][5][9][10]

Handling and Storage

Proper handling and storage procedures are crucial to maintain the integrity of the compound
and ensure a safe working environment.

Handling
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Avoid contact with skin and eyes and limit all unnecessary personal contact.[3][4] Do not eat,
drink, or smoke when handling the substance.[4][10] Wash hands thoroughly after handling.[3]

[4]

Storage

Store in a cool, dry, well-ventilated area in a tightly closed container.[3][4][5][9][11][13] Keep
away from strong oxidizing agents and strong alkalis.[4]

Physical and Chemical Properties

Property Value Reference
Physical State Solid, white crystalline powder [3]
Molecular Mass 166.13 g/mol [3]

Melting Point 345-348°C [10]
Solubility in Water Slightly soluble [1]

Accidental Release and First Aid Measures
Accidental Release

In case of a spill, avoid generating dust.[4][9] Sweep up the spilled substance into a suitable
container for disposal.[4][5][6][9][10] Ensure the area is well-ventilated.

First Aid

Inhalation: Move the person to fresh air.[3][5][6][10]

Skin Contact: Wash the affected area with plenty of water.[3][5][6]

Eye Contact: Rinse cautiously with water for several minutes.[3][4] If irritation persists, seek
medical attention.[3][4]

Ingestion: Rinse mouth with water.[3][5][6] Do not induce vomiting.

Fire and Explosion Hazards
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Isophthalic acid is combustible.[10] Finely dispersed particles can form explosive mixtures in
air.[10][14]

Suitable Extinguishing Media

Use dry chemical powder, alcohol-resistant foam, or carbon dioxide.[3][5][6]

Experimental Protocols

Detailed methodologies for key toxicological assessments are crucial for the interpretation of
safety data. Below are generalized protocols for common studies.

Acute Oral Toxicity (OECD Test Guideline 401)

A study to determine the acute oral toxicity of a substance.

Acute Oral Toxicity Protocol (OECD 401)

. . 3 - 3 Monitor for mortality,
Animal Selection Slngle Oral Dosle Observation Period clinical signs, and Gross Nepropsy Calculate LD50
(e.g., rats) (various concentrations) (e.g., 14 days) . of all animals
body weight changes

Skin Irritation Protocol (OECD 404)

Animal Selection Apply Test Substance Exposure Period ClisEe (o erythe_npa Score skin reactions Classify as irritant
(e.g., rabbits) to shaved skin (e.g., 4 hours) . gdiedepalanpaciicd (Draize scale) or non-irritant
e i intervals (e.g., 1, 24, 48, 72 hrs)

Eye Irritation Protocol (OECD 405)

Observe for corneal opacity,
Animal Selection Instill Test Substance iris lesions, conjunctival . Classify as irritant
) ) > ; Score eye reactions "
(e.g., rabbits) into one eye redness and chemosis at or non-irritant

specified intervals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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